Cas no 2580209-31-8 (4-2-(dimethylphosphoryl)ethylpiperidine)

• Product Name: 4-2-(dimethylphosphoryl)ethylpiperidine
• CAS No: 2580209-31-8
• MF: C₉H₂₀NOP
• MW: 189.234963417053
• CID: 6302606
• PubChem ID: 155858577
• Update Time: 2025-08-05

4-2-(dimethylphosphoryl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylphosphoryl)ethylpiperidine
• 4-(2-Dimethylphosphorylethyl)piperidine
• 4-[2-(dimethylphosphoryl)ethyl]piperidine
• EN300-23010730
• 2580209-31-8

• Inchi： 1S/C9H20NOP/c1-12(2,11)8-5-9-3-6-10-7-4-9/h9-10H,3-8H2,1-2H3
• InChI Key： DUDHUCKLSCPYSI-UHFFFAOYSA-N
• SMILES： P(C)(C)(CCC1CCNCC1)=O

Computed Properties

• Exact Mass: 189.128251259g/mol
• Monoisotopic Mass: 189.128251259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-2-(dimethylphosphoryl)ethylpiperidine

4-2-(Dimethylphosphoryl)ethylpiperidine: An Overview of CAS No. 2580209-31-8

4-2-(Dimethylphosphoryl)ethylpiperidine (CAS No. 2580209-31-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique dimethylphosphoryl and piperidine moieties, holds potential for various applications, including as a precursor in the synthesis of bioactive molecules and as a therapeutic agent in the treatment of neurological disorders.

The chemical structure of 4-2-(dimethylphosphoryl)ethylpiperidine consists of a piperidine ring attached to an ethyl group, which is further functionalized with a dimethylphosphoryl group. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-2-(dimethylphosphoryl)ethylpiperidine in modulating neurotransmitter systems. Specifically, its interaction with receptors involved in the regulation of dopamine and serotonin has been explored. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 4-2-(dimethylphosphoryl)ethylpiperidine. The results indicated that the compound exhibits selective binding to dopamine D₂ receptors, suggesting its potential as a lead compound for the treatment of Parkinson's disease and schizophrenia. The high affinity and selectivity observed in these studies underscore the compound's therapeutic potential.

Beyond its potential as a therapeutic agent, 4-2-(dimethylphosphoryl)ethylpiperidine has also been explored as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization, making it a valuable intermediate in organic synthesis. This property has led to its use in the development of novel drug candidates and advanced materials.

The synthesis of 4-2-(dimethylphosphoryl)ethylpiperidine typically involves multi-step processes that include the formation of the piperidine ring and subsequent functionalization with the dimethylphosphoryl group. Recent advancements in synthetic methodologies have improved the efficiency and yield of these processes, making large-scale production more feasible.

In addition to its chemical synthesis, the environmental impact of producing and using 4-2-(dimethylphosphoryl)ethylpiperidine has been a topic of interest. Green chemistry principles have been applied to optimize synthetic routes, reducing waste generation and minimizing environmental footprint. These efforts align with the growing emphasis on sustainable practices in chemical research and industry.

The safety profile of 4-2-(dimethylphosphoryl)ethylpiperidine is another critical aspect that has been extensively studied. Toxicological assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential for clinical applications. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, 4-2-(dimethylphosphoryl)ethylpiperidine (CAS No. 2580209-31-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.